Cas no 1261909-42-5 (3-(4-Ethylthiophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(4-Ethylthiophenyl)-2-methoxybenzoic acid
• CAS No: 1261909-42-5
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• MDL: MFCD18321445
• CID: 2762815
• PubChem ID: 53227317
• Update Time: 2025-06-20

3-(4-Ethylthiophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261909-42-5
• MFCD18321445
• 3-(4-Ethylthiophenyl)-2-methoxybenzoic acid, 95%
• 3-(4-ETHYLTHIOPHENYL)-2-METHOXYBENZOIC ACID
• 3-(4-ethylsulfanylphenyl)-2-methoxybenzoic acid
• 3-(4-Ethylthiophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321445
• Inchi： 1S/C16H16O3S/c1-3-20-12-9-7-11(8-10-12)13-5-4-6-14(16(17)18)15(13)19-2/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： CKMYHAPHQNHZQR-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 288.08201554Da
• Monoisotopic Mass: 288.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų